Cas no 2092787-30-7 (1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2092787-30-7
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 6419453
• PubChem ID: 131561079
• Update Time: 2024-01-08

1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
• Ethanone, 1-(3,5-dichloro-2-pyridinyl)-2,2,2-trifluoro-
• 1-(3,5-Dichloropyridin-2-yl)-2,2,2-trifluoroethanone
• 2092787-30-7
• CS-0290705
• EN300-1962123

• Inchi： 1S/C7H2Cl2F3NO/c8-3-1-4(9)5(13-2-3)6(14)7(10,11)12/h1-2H
• InChI Key： MZWVCCXUMRHPGJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=C(Cl)C=C1Cl)C(F)(F)F

Computed Properties

• Exact Mass: 242.9465536g/mol
• Monoisotopic Mass: 242.9465536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.579±0.06 g/cm3(Predicted)
• Boiling Point: 216.8±35.0 °C(Predicted)
• pka: -3.93±0.10(Predicted)